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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

tetrabutylgermane. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of the potential hazards and the necessary

measures to mitigate them. This document is intended for professionals working in laboratory

and drug development settings.

Chemical and Physical Properties
Tetrabutylgermane is an organometallic compound with the chemical formula C16H36Ge.[1] A

clear understanding of its physical properties is fundamental to its safe handling and storage.
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Property Value Source

Molecular Weight 301.1 g/mol [1]

Appearance Colorless to light yellow liquid [2][3][4]

Boiling Point
>100 °C (lit.)[2]; 130-133 °C / 5

mm[4]
[2][4]

Density
0.93 g/mL at 25 °C (lit.)[2];

0.934 g/mL[5]
[2][5]

Flash Point
>110 °C / >230 °F[6]; 113

°C[4]
[4][6]

Refractive Index n20/D 1.455 (lit.)[2]; 1.457[5] [2][5]

Solubility Insoluble in water[4][7] [4][7]

Hazard Identification and GHS Classification
Tetrabutylgermane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications based

on aggregated data.[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Signal Word: Warning[1][4]

Hazard Pictogram:

alt text

Experimental Protocols: Safe Handling and Storage
While specific, detailed experimental protocols for individual laboratory procedures are not

available in the public domain, the following general guidelines for safe handling and storage

must be strictly adhered to.

3.1. Handling Procedures

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Wear appropriate chemical-resistant gloves.[3]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing

to prevent skin exposure.[3]

Hygiene:

Wash hands and any exposed skin thoroughly after handling.[3][6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][6]

Spill Management:

In case of a spill, immediately evacuate the area.

Use proper personal protective equipment before attempting to clean up.[8]

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,

closed container for disposal.[8]
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Ensure adequate ventilation during cleanup.[8]

3.2. Storage Procedures

Container: Keep the container tightly closed in a dry and well-ventilated place.[6][9]

Incompatibilities: Store away from strong oxidizing agents.[6]

Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.

Emergency Procedures
In the event of exposure or a fire, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Ingestion
If swallowed, call a POISON CENTER or doctor

immediately.[3] Rinse mouth with water.[3][6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[3][6] Seek medical attention.[3][6]

Inhalation

Move the person to fresh air.[3][6] If not

breathing, give artificial respiration.[3][6] Seek

medical attention.[3][6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[3][6]

Seek medical attention.[3][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6]
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Logical Workflows and Relationships
The following diagrams illustrate the logical flow of actions for safe handling and emergency

response.
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Safe Handling Workflow

Start Handling
Tetrabutylgermane

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a
Well-Ventilated Area

(Fume Hood)

Handle Chemical
with Care

Wash Hands
Thoroughly After Use

Store in a Tightly
Closed Container

End Handling
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Emergency Response Protocol

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Skin Contact:
Wash with soap and water

Skin

Eye Contact:
Rinse with water for 15 mins

Eyes

Inhalation:
Move to fresh air

Inhalation

Ingestion:
Call Poison Center, Rinse Mouth

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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